Cas no 908247-63-2 (2,2-Dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine)

• Product Name: 2,2-Dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine
• CAS No: 908247-63-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1083767
• PubChem ID: 28318654
• Update Time: 2025-04-20

2,2-Dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-amine
• 2,2-dimethyl-3,4-dihydro-1,4-benzoxazin-6-amine
• 2,2-DIMETHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-6-AMINE
• 3,4-DIHYDRO-2,2-DIMETHYL-2H-BENZO[B][1,4]OXAZIN-6-AMINE
• 908247-63-2
• AKOS006317394
• AB64321
• SCHEMBL3586235

• Inchi： 1S/C10H14N2O/c1-10(2)6-12-8-5-7(11)3-4-9(8)13-10/h3-5,12H,6,11H2,1-2H3
• InChI Key： UXWZPLPPGAEICF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NCC1(C)C)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 2.57090